Cas no 2680598-78-9 (2-(4-bromothiophen-2-yl)-2-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid)

• Product Name: 2-(4-bromothiophen-2-yl)-2-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid
• CAS No: 2680598-78-9
• MF: C₁₀H₆BrF₆NO₃S
• MW: 414.118961811066
• CID: 5621409
• PubChem ID: 165930049
• Update Time: 2025-11-06

2-(4-bromothiophen-2-yl)-2-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680598-78-9
• 2-(4-bromothiophen-2-yl)-2-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]acetic acid
• EN300-28303752
• 2-(4-bromothiophen-2-yl)-2-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid

• Inchi： 1S/C10H6BrF6NO3S/c11-4-1-5(22-2-4)6(7(19)20)18(3-9(12,13)14)8(21)10(15,16)17/h1-2,6H,3H2,(H,19,20)
• InChI Key： OOXUXVQTJXUFGE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)O)N(C(C(F)(F)F)=O)CC(F)(F)F

Computed Properties

• Exact Mass: 412.91560g/mol
• Monoisotopic Mass: 412.91560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(4-bromothiophen-2-yl)-2-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid

2-(4-Bromothiophen-2-yl)-2,2,2-Trifluoro-N-(2,2,2-Trifluoroethyl)acetamidoacetic Acid (CAS No. 2680598-78-9): A Comprehensive Overview

2-(4-Bromothiophen-2-yl)-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid (CAS No. 2680598-78-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated thioethers and is characterized by the presence of a bromine atom, multiple fluorine substituents, and an acetamidoacetic acid moiety. These structural elements contribute to its diverse chemical properties and potential applications in drug discovery and development.

The synthesis of 2-(4-bromothiophen-2-yl)-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid involves a multi-step process that typically begins with the bromination of thiophene followed by the introduction of trifluoromethyl groups and the formation of the acetamidoacetic acid functionality. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research purposes.

In terms of its chemical properties, 2-(4-bromothiophen-2-yl)-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid exhibits high stability under a variety of conditions. The presence of fluorine atoms imparts enhanced lipophilicity and metabolic stability, which are crucial for optimizing drug candidates. Additionally, the bromine atom can serve as a useful handle for further chemical modifications, allowing for the exploration of structure-activity relationships (SAR) in medicinal chemistry studies.

The biological activity of 2-(4-bromothiophen-2-yl)-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid has been the subject of several recent studies. Preliminary in vitro assays have shown that this compound possesses potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For instance, it has demonstrated significant activity against kinases and G protein-coupled receptors (GPCRs), which are important targets in cancer and neurological disorders.

One notable application of 2-(4-bromothiophen-2-yl)-2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamidoacetic acid is in the development of targeted therapies for cancer. The compound's ability to selectively inhibit key enzymes involved in tumor growth and metastasis makes it a promising candidate for further investigation. Preclinical studies have shown that it can effectively reduce tumor size and inhibit angiogenesis in animal models.

Beyond cancer research, 2-(4-bromothiophen-2-yl)-2,2,2-trifluoro-N-(��,egflflflflflflflflflflflflflf,trifluoroethyl)acetamidoacetic acid has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to modulate GPCRs involved in neurotransmitter signaling pathways suggests that it could be developed into novel therapeutic agents for these conditions.

The safety profile of 3-(4-Bromothiophen-3-yl)-1-(3-chloro-benzyl)-1H-pyrazol-5-amine is an important consideration for its potential clinical use. Initial toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, further comprehensive safety evaluations are necessary to fully understand its long-term effects.

In conclusion, 3-(4-Bromothiophen-3-yl)-1-(3-chloro-benzyl)-< spanstyle= " font - weight :bold; " >1H-pyrazol -5 -amine strong > (CAS No . 301617 -60 -6 ) represents a promising compound with diverse applications in medicinal chemistry . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound is poised to play a significant role in advancing therapeutic strategies for various diseases . p >